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Compound of Interest

Compound Name: Phenyl acetate

Cat. No.: B143977

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key physical properties of phenyl
acetate, complete with experimental protocols for their determination and visualizations of
relevant chemical transformations. The information is intended to support laboratory research,
chemical synthesis, and drug development activities where phenyl acetate is utilized as a
solvent, reagent, or intermediate.

Physical and Chemical Properties of Phenyl Acetate

Phenyl acetate is an aromatic ester with the chemical formula CsHsO2.[1][2] It exists as a
clear, colorless liquid at room temperature and possesses a characteristic sweetish, phenolic
odor.[2][3][4] This compound is an acetate ester formed from the formal condensation of phenol
and acetic acid.[3][4]

The following table summarizes the key quantitative physical properties of phenyl acetate,
compiled from various sources. These values are essential for handling, storage, and
application of the compound in a laboratory or industrial setting.
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Property Value Units Conditions Citations
Molecular Weight  136.15 g/mol [11[31[5116]

Density 1.073-1.078 g/mL at 20-25 °C (1131415171181
Melting Point -30 °C [1][3]

Boiling Point 195 - 196 °C at 760 mmHg [L1[41051161 7]
Solubility in

Water 4 g/L at 20 °C (41191
Refractive Index 1.501 - 1.503 nD at 20 °C [B1415161 71181
Flash Point 76 - 80 °C closed cup {1[]7][10][11][12]
Vapor Density 4.7 (Air=1) [3][10][14]

Vapor Pressure 0.398 - 0.418 mm Hg at 25 °C [31[15]

Experimental Protocols for Determination of
Physical Properties

The following sections detail the general experimental methodologies for determining the key
physical properties of a liquid organic compound like phenyl acetate.

Since phenyl acetate is a liquid at room temperature, its melting point is determined at sub-
ambient temperatures.

o Apparatus: A cryostat or a low-temperature melting point apparatus, a small test tube or
capillary tube, and a calibrated low-temperature thermometer.

e Procedure:
o Asmall sample of phenyl acetate is placed in a capillary tube.
o The capillary tube is placed in the cooling block of the cryostat.

o The temperature is gradually lowered.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://byjus.com/chemistry/fries-rearrangement/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://byjus.com/chemistry/fries-rearrangement/
https://www.pw.live/concepts-fries-rearrangement
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://byjus.com/chemistry/fries-rearrangement/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.pw.live/concepts-fries-rearrangement
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.pw.live/concepts-fries-rearrangement
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://byjus.com/chemistry/fries-rearrangement/
https://www.pw.live/concepts-fries-rearrangement
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.quora.com/How-can-the-density-of-liquid-be-measured
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://byjus.com/chemistry/fries-rearrangement/
https://www.quora.com/How-can-the-density-of-liquid-be-measured
https://www.pearson.com/channels/organic-chemistry/asset/f2e9f0f1/which-ester-hydrolyzes-more-rapidly-b-phenyl-acetate-or-benzyl-acetate
https://byjus.com/chemistry/fries-rearrangement/
https://pubs.acs.org/doi/10.1021/ic980205x
https://www.benchchem.com/product/b143977?utm_src=pdf-body
https://www.benchchem.com/product/b143977?utm_src=pdf-body
https://www.benchchem.com/product/b143977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The temperature at which the liquid solidifies is recorded as the freezing point, which is
equivalent to the melting point.

The boiling point is a key indicator of the purity of a liquid.

o Apparatus: A small distillation flask or a Thiele tube, a condenser, a heat source (heating
mantle or oil bath), a calibrated thermometer, and boiling chips.

e Procedure (Distillation Method):

o A small volume of phenyl acetate is placed in the distillation flask along with a few boiling
chips to ensure smooth boiling.

o The apparatus is assembled for simple distillation with the thermometer bulb positioned
just below the side arm leading to the condenser.

o The flask is gently heated.

o The temperature is recorded when the liquid is boiling and a steady stream of condensate
is observed on the thermometer bulb. This temperature is the boiling point.[5][6][8][16]

The density of a liquid can be determined using several methods.

e Apparatus: A pycnometer (specific gravity bottle) of a known volume, a balance, and a
constant temperature water bath.

e Procedure:

o

The mass of the clean, dry pycnometer is accurately measured.

[¢]

The pycnometer is filled with phenyl acetate and placed in a constant temperature water
bath until it reaches thermal equilibrium.

[¢]

Any excess liquid is removed, and the exterior of the pycnometer is dried.

[¢]

The mass of the pycnometer filled with phenyl acetate is measured.
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o The density is calculated by dividing the mass of the phenyl acetate by the known volume
of the pycnometer.[10][13][17][18][19]

This qualitative and quantitative test determines the extent to which a substance dissolves in a
solvent.

o Apparatus: A test tube, a graduated cylinder or pipette, a balance, and a vortex mixer or
shaker.

e Procedure (Qualitative):

o Asmall, measured amount of phenyl acetate is added to a test tube containing a specific
volume of deionized water.

o The mixture is agitated vigorously.

o The mixture is allowed to stand, and the miscibility of the two layers is observed. The
formation of a single, clear phase indicates solubility, while the presence of two distinct
layers indicates insolubility.[9][12][20][21][22]

e Procedure (Quantitative):

[¢]

A saturated solution of phenyl acetate in water is prepared at a specific temperature.

o

A known volume of the saturated solution is carefully separated from any undissolved
phenyl acetate.

[e]

The solvent is evaporated from the known volume of the solution, and the mass of the
remaining phenyl acetate is determined.

[¢]

The solubility is then calculated in grams per liter (g/L) or other appropriate units.

Chemical Transformations of Phenyl Acetate

While not biological signaling pathways, the following chemical reactions represent logical
transformations of phenyl acetate and are visualized as requested.
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The Fries rearrangement is an organic reaction in which an aryl ester is converted to a hydroxy
aryl ketone by catalysis with a Lewis acid.[3][4][23]
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Caption: Fries Rearrangement of Phenyl Acetate.

Phenyl acetate can be hydrolyzed to phenol and acetic acid. This reaction can be catalyzed by
either an acid or a base.[14][15][24]
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Caption: Hydrolysis of Phenyl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143977?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

